Cas no 1537376-30-9 (Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate)
1537376-30-9 structure
Product Name:Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate
CAS No:1537376-30-9
MF:C9H9BrO3S
MW:277.134960889816
CID:5252020
Update Time:2023-08-26
Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate
- Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate
-
- Inchi： 1S/C9H9BrO3S/c1-3-13-9(12)7(11)6-4-5(2)8(10)14-6/h4H,3H2,1-2H3
- InChI Key： UYVBZBUGOYSWJR-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=C(C(C(=O)OCC)=O)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 244
- XLogP3: 3.4
- Topological Polar Surface Area: 71.6
Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372499-0.05g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-372499-0.1g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-372499-0.25g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-372499-0.5g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-372499-1.0g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372499-2.5g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-372499-5.0g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-372499-10.0g |
ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate |
1537376-30-9 | 10.0g |
$3131.0 | 2023-03-02 |
Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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